Ethyl 4-(2-ethylbutanamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2-ethylbutanoylamino)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H25N3O4/c1-5-14(6-2)19(25)21-15-12-17(24)23(16-11-9-8-10-13(16)4)22-18(15)20(26)27-7-3/h8-12,14H,5-7H2,1-4H3,(H,21,25)
• InChI Key: SGWWNYDKJNWJRB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC(=O)N(N=C1C(=O)OCC)C2=CC=CC=C2C
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol
• CAS No.: 941915-66-8

Description

Ethyl 4-(2-ethylbutanamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Research involving the synthesis of new pyrimidine derivatives, including structures related to dihydropyridazines, highlights the methodological advancements in creating compounds with potential antimicrobial properties. The study by Farag, Kheder, and Mabkhot (2008) demonstrates the utility of ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate in synthesizing a variety of pyrimidine-based compounds, suggesting a pathway that might be relevant for compounds with similar backbones, including the one . These methodologies contribute to the development of novel antimicrobial agents by expanding the chemical toolkit available for pharmaceutical research (Farag, Kheder, & Mabkhot, 2008).

Corrosion Inhibition in Industrial Applications

A study by Dohare, Ansari, Quraishi, and Obot (2017) on pyranpyrazole derivatives, including ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, reveals their effectiveness as corrosion inhibitors for mild steel, a critical aspect in industrial maintenance. Although not the exact compound, this research illustrates the broader application of pyridazine derivatives in industrial contexts, particularly in protecting infrastructure from chemical degradation. The methodology and results provide a foundation for developing more effective and environmentally friendly corrosion inhibitors (Dohare, Ansari, Quraishi, & Obot, 2017).

Novel Chemical Syntheses and Applications

Another avenue of research involves exploring novel synthetic pathways and applications for pyridazine and related compounds. For instance, Bhatia et al. (1998) discuss photochemical rearrangements of dihydro-1,3-thiazines, suggesting innovative approaches to molecular synthesis that could be applicable to a wide range of chemical compounds, including dihydropyridazines. These studies underscore the continuous quest for new chemical reactions that can yield compounds with unique properties and applications (Bhatia, Buckley, McCabe, Avent, Brown, & Hitchcock, 1998).